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Compound Name: ZBH

Cat. No.: B1193767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Zimmer Biomet's (ZBH) portfolio of bone

cements, evaluating their performance against established industry alternatives. The

information presented is supported by experimental data from peer-reviewed studies and

publicly available product documentation.

Introduction to ZBH Bone Cements
Zimmer Biomet offers a comprehensive range of bone cements designed to meet the diverse

needs of orthopedic surgeons. These cements are primarily composed of polymethyl

methacrylate (PMMA) and are used for the fixation of joint prostheses in arthroplasty

procedures. Key product lines include:

Refobacin® Bone Cement R: An antibiotic-loaded bone cement containing gentamicin.

Biomet Bone Cement R: A non-antibiotic bone cement known for its high viscosity.

Hi-Fatigue G Bone Cement: A third-generation, low-viscosity bone cement also containing

gentamicin.

Conflow™ Bone Cements: A line of cements with reduced viscosity, available with and

without gentamicin.
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This guide will delve into the performance characteristics of these cements, focusing on

mechanical properties, handling characteristics, and biological responses.

Performance Data: A Comparative Overview
The following tables summarize key quantitative data from comparative studies, providing a

direct comparison of ZBH bone cements with other commercially available alternatives.

Table 1: Mechanical and Handling Properties
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Bone
Cement

Competitor Parameter ZBH Value
Competitor
Value

Source

Hi-Fatigue G Palacos R+G

Mean Stem

Subsidence

(2 years)

1.12 mm

(95% CI

0.96–1.29)

1.19 mm (CI

1.03–1.34)
[1][2]

Hi-Fatigue G Palacos R+G
Mean Curing

Time
13.7 min 11.6 min [1][2]

Refobacin®

Bone Cement

R

Palacos R+G

Median Distal

Migration (2

years)

-0.79 mm to

-0.75 mm
-1.01 mm [3]

Biomet Bone

Cement R
-

Compressive

Strength

Exceeds ISO

5833

Standard (≥

70 MPa)

- [4]

Biomet Bone

Cement R
-

Bending

Strength

Exceeds ISO

5833

Standard (≥

50 MPa)

- [4]

Biomet Bone

Cement R
-

Bending

Modulus

Exceeds ISO

5833

Standard (≥

1800 MPa)

- [4]

Conflow™

Bone

Cements

-
Compressive

Strength

Meets ISO

5833

Standard

- [1]

Conflow™

Bone

Cements

-
Bending

Strength

Meets ISO

5833

Standard

- [1]

Conflow™

Bone

Cements

-
Bending

Modulus

Meets ISO

5833

Standard

- [1]
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Table 2: Antibiotic Elution Profiles (Cumulative Elution over 10 days)

Bone
Cement

Competitor Antibiotic ZBH Elution
Competitor
Elution

Source

Zimmer

Biomet Bone

Cement R

Palacos Vancomycin

Significantly

lower than

Palacos

Highest

elution rate
[5]

Zimmer

Biomet Bone

Cement R

Simplex Vancomycin

Significantly

higher than

Simplex

Lowest

elution rate
[5]

Zimmer

Biomet Bone

Cement R

Palacos Daptomycin

Significantly

lower than

Palacos

Higher elution

rate
[5]

Zimmer

Biomet Bone

Cement R

Cobalt Daptomycin

Significantly

lower than

Cobalt

Higher elution

rate
[5]

Experimental Protocols
A detailed understanding of the methodologies used to generate the performance data is

crucial for accurate interpretation. The following sections outline the key experimental protocols

cited in this guide.

Mechanical Testing (ISO 5833)
The mechanical properties of bone cements, such as compressive strength, bending strength,

and bending modulus, are evaluated according to the international standard ISO 5833:

"Implants for surgery — Acrylic resin cements".[4]

Specimen Preparation: Cement samples are prepared according to the manufacturer's

instructions and formed into standardized shapes and dimensions for each test.

Compressive Strength Test: A cylindrical specimen is subjected to a compressive load at a

constant displacement rate until failure. The maximum stress the specimen can withstand

before fracturing is recorded as the compressive strength.
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Four-Point Bending Test: A rectangular beam specimen is supported at two points and the

load is applied at two other points between the supports. This test determines the bending

strength (the maximum stress at the outermost fiber of the specimen at the point of failure)

and the bending modulus (a measure of the material's stiffness).

Radiostereometric Analysis (RSA) for Implant Migration
RSA is a high-precision technique used to measure the three-dimensional migration of an

implant relative to the bone over time.

Patient Population: Patients undergoing total hip arthroplasty are recruited and randomized

to receive either the ZBH bone cement or the competitor cement for femoral stem fixation.[1]

[2]

Surgical Procedure: During surgery, small tantalum beads (markers) are inserted into the

bone around the implant.

Imaging: Supine stereoradiographs are taken at specified follow-up intervals (e.g.,

postoperatively, 3 months, 1 year, 2 years).[1][2]

Data Analysis: The three-dimensional positions of the bone markers and implant markers are

calculated from the radiographs. By comparing the position of the implant relative to the

stable bone markers over time, the extent of implant migration (subsidence, rotation) can be

determined with high accuracy.

Antibiotic Elution Study
This in-vitro experiment measures the rate and amount of antibiotic released from a bone

cement sample over time.

Sample Preparation: Standardized samples of bone cement loaded with a specific antibiotic

are prepared.

Elution Medium: The cement samples are immersed in a physiologically relevant solution

(e.g., phosphate-buffered saline).

Sampling: At predetermined time points, the elution medium is collected and replaced with

fresh medium.
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Antibiotic Quantification: The concentration of the antibiotic in the collected medium is

measured using techniques such as high-performance liquid chromatography (HPLC) or a

microbiological assay. This allows for the calculation of the cumulative amount of antibiotic

eluted over time.[5]

Biological Response to PMMA Bone Cement
The implantation of PMMA bone cement elicits a biological response at the bone-cement

interface. While generally considered biocompatible, the release of methyl methacrylate (MMA)

monomer during polymerization and the presence of the foreign body can trigger cellular and

signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1193767?utm_src=pdf-custom-synthesis
https://www.zimmerbiomet.com/content/dam/zb-corporate/en/products/specialties/cement/conflow-bone-cements-/34471USenConflowBoneCementsProductSheet.pdf
https://www.researchgate.net/publication/23666249_Performance_of_bone_cements_Are_current_preclinical_specifications_adequate
http://www.medical-technologies.eu/upload/1_requirements,_modifications_and_methods_of_mechanical_testing__-_wekwejt.pdf
https://www.zimmerbiomet.com/en/products-and-solutions/specialties/cement/conflow-bone-cements.html
https://www.zimmerbiomet.com/en/products-and-solutions/specialties/cement/conflow-bone-cements.html
https://www.innoproof.de/en/services/bone-cement.htm
https://www.benchchem.com/product/b1193767#a-comparative-analysis-of-zbh-s-bone-cements
https://www.benchchem.com/product/b1193767#a-comparative-analysis-of-zbh-s-bone-cements
https://www.benchchem.com/product/b1193767#a-comparative-analysis-of-zbh-s-bone-cements
https://www.benchchem.com/product/b1193767#a-comparative-analysis-of-zbh-s-bone-cements
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1193767?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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